Olvanil Olvanil Olvanil is a TRPV1 receptor agonist. Olvanil is also a capsaicin analog, but it is non-noxious and lacks capsaicin's pungency and CGRP release potential.
Brand Name: Vulcanchem
CAS No.: 58493-49-5
VCID: VC0538056
InChI: InChI=1S/C26H43NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26(29)27-22-23-19-20-24(28)25(21-23)30-2/h10-11,19-21,28H,3-9,12-18,22H2,1-2H3,(H,27,29)/b11-10-
SMILES: CCCCCCCCC=CCCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
Molecular Formula: C26H43NO3
Molecular Weight: 417.6 g/mol

Olvanil

CAS No.: 58493-49-5

Inhibitors

VCID: VC0538056

Molecular Formula: C26H43NO3

Molecular Weight: 417.6 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Olvanil - 58493-49-5

CAS No. 58493-49-5
Product Name Olvanil
Molecular Formula C26H43NO3
Molecular Weight 417.6 g/mol
IUPAC Name (Z)-N-[(4-hydroxy-3-methoxyphenyl)methyl]octadec-9-enamide
Standard InChI InChI=1S/C26H43NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26(29)27-22-23-19-20-24(28)25(21-23)30-2/h10-11,19-21,28H,3-9,12-18,22H2,1-2H3,(H,27,29)/b11-10-
Standard InChIKey OPZKBPQVWDSATI-KHPPLWFESA-N
Isomeric SMILES CCCCCCCC/C=C\CCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
SMILES CCCCCCCCC=CCCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
Canonical SMILES CCCCCCCCC=CCCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC
Appearance Solid powder
Description Olvanil is a TRPV1 receptor agonist. Olvanil is also a capsaicin analog, but it is non-noxious and lacks capsaicin's pungency and CGRP release potential.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms N-(3-methoxy-4-hydroxybenzyl)oleamide
NE 19550
NE-19550
olvanil
Reference 1: Rudd JA, Nalivaiko E, Matsuki N, Wan C, Andrews PL. The involvement of TRPV1 in emesis and anti-emesis. Temperature (Austin). 2015 May 21;2(2):258-76. doi: 10.1080/23328940.2015.1043042. eCollection 2015 Apr-Jun. Review. PubMed PMID: 27227028; PubMed Central PMCID: PMC4843889.
2: Szallasi A, Di Marzo V. New perspectives on enigmatic vanilloid receptors. Trends Neurosci. 2000 Oct;23(10):491-7. Review. PubMed PMID: 11006466.
3: Di Marzo V, Melck D, De Petrocellis L, Bisogno T. Cannabimimetic fatty acid derivatives in cancer and inflammation. Prostaglandins Other Lipid Mediat. 2000 Apr;61(1-2):43-61. Review. PubMed PMID: 10785541.
4: Dray A. Neuropharmacological mechanisms of capsaicin and related substances. Biochem Pharmacol. 1992 Aug 18;44(4):611-5. Review. PubMed PMID: 1380811.
5: Dray A. Mechanism of action of capsaicin-like molecules on sensory neurons. Life Sci. 1992;51(23):1759-65. Review. PubMed PMID: 1331641.
PubChem Compound 5311093
Last Modified Nov 11 2021
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